Cas no 1805202-80-5 (3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol
• CAS No: 1805202-80-5
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4884137
• Update Time: 2025-08-05

3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol

• Inchi： 1S/C8H9F3N2O/c9-5-1-4(2-12)7(8(10)11)13-6(5)3-14/h1,8,14H,2-3,12H2
• InChI Key： KZKXPBOGQWFXFT-UHFFFAOYSA-N
• SMILES： FC1=C(CO)N=C(C(F)F)C(=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -0.4
• Topological Polar Surface Area: 59.1

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol

Comprehensive Overview of 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol (CAS No. 1805202-80-5)

The compound 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol (CAS No. 1805202-80-5) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. With its unique molecular structure featuring difluoromethyl and fluoropyridine moieties, this compound is a promising candidate for drug development, particularly in targeting specific enzymatic pathways. Researchers are increasingly exploring its potential applications in medicinal chemistry and biochemical assays, making it a subject of interest in both academic and industrial laboratories.

One of the key reasons for the growing popularity of 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol is its versatility in structure-activity relationship (SAR) studies. The presence of the aminomethyl group allows for further functionalization, enabling scientists to tailor the compound for specific biological targets. This adaptability is particularly relevant in the context of personalized medicine, a hot topic in modern healthcare. As the demand for targeted therapies rises, compounds like this are becoming indispensable tools for researchers aiming to develop next-generation treatments.

In addition to its pharmaceutical applications, 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol is also being investigated for its potential role in agrochemicals. The fluoropyridine core is known for its stability and bioactivity, making it a valuable scaffold for designing novel pesticides and herbicides. With the global push toward sustainable agriculture, this compound could play a pivotal role in developing environmentally friendly crop protection solutions. Its difluoromethyl group, in particular, is being studied for its ability to enhance the efficacy of agrochemical formulations while minimizing environmental impact.

From a synthetic chemistry perspective, the preparation of 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol involves sophisticated techniques such as multi-step organic synthesis and catalytic fluorination. These methods are often discussed in the context of green chemistry, another trending topic in the scientific community. Researchers are keen on optimizing the synthesis of this compound to reduce waste and improve yield, aligning with the broader goals of sustainable chemical production. The compound's CAS No. 1805202-80-5 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

The pharmacokinetic properties of 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol are another area of active research. Its fluorine-containing groups are known to influence metabolic stability and membrane permeability, which are critical factors in drug design. This has led to increased interest in the compound's potential as a bioavailability enhancer, a topic frequently searched by professionals in drug discovery. Furthermore, its aminomethyl functionality opens doors for prodrug strategies, a cutting-edge approach to improving therapeutic outcomes.

As the scientific community continues to explore the applications of 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol, its relevance in high-throughput screening (HTS) assays cannot be overlooked. The compound's unique structural features make it a valuable probe for identifying new drug candidates, particularly in the realm of kinase inhibitors and GPCR modulators. These areas are of immense interest to biotech and pharmaceutical companies, as evidenced by the surge in related search queries on academic and professional platforms.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-methanol (CAS No. 1805202-80-5) represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its multifaceted applications and adaptability to modern research trends ensure its continued prominence in scientific literature and industrial R&D. Whether you're a chemist, biologist, or materials scientist, understanding this compound's potential is essential for staying at the forefront of your field.